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The table below summarizes the key stability and handling information available from supplier data and

research protocols.

Aspect Key Parameters Recommendation / Reported Data

Solid Form Storage Store at -20°C for up to 3 years [1].

| Stock Solution (in DMSO) | Storage & Stability | • Long-term: Store aliquots at -20°C for up to one year

[2]. • Short-term: Thawed aliquots are stable at 4°C for up to three weeks [2]. | | Reconstitution | Solubility

in DMSO | 105 mg/mL (225.64 mM); sonication is recommended [1]. | | Working Solution | Stability | The

stability of diluted working solutions in aqueous buffers is not specified and should be determined

empirically. |

Experimental Workflow for Stability Testing

Since data on buffer stability is lacking, here is a proposed experimental methodology you can adopt to

determine the stability of Laduviglusib under your specific conditions.
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Prepare Laduviglusib Stock Solution

Spike into Target Buffer(s)
e.g., PBS, Tris, etc.

 Aliquot into vials

Incubate Aliquots
Under Various Conditions

e.g., 4°C, Room Temp, -20°C

Analyze Samples at Time Points
(e.g., HPLC, LC-MS)

Assess Compound Integrity
- Concentration

- Purity
- Degradation Products

Establish Stability Profile
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Frequently Asked Questions

Q1: For how long can I use a freshly prepared Laduviglusib working solution in my cell culture assay?

There is no definitive data. As a best practice, it is highly recommended to prepare the working solution fresh

for each experiment. If you must store a diluted solution, conduct your own stability testing using the

workflow above, as stability can be influenced by buffer composition, pH, and temperature.

Q2: I have an old aliquot of Laduviglusib in DMSO. How can I verify it is still potent? You can check

for visible signs of precipitation or discoloration. For a functional verification, you can perform a dose-

response assay in a relevant cell-based system. A common method is to treat cells known to be responsive to

Wnt/β-catenin activation (e.g., HEK293T with a TOPFlash reporter plasmid) and measure the expected

biological output. A right-shift in the dose-response curve or a decrease in maximum efficacy compared to a

fresh standard would indicate a loss of potency [1].

Q3: Does freeze-thaw cycling affect the stability of my DMSO stock? While the sources do not specify

the number of freeze-thaw cycles, the recommendation to store single-use aliquots at -20°C strongly implies

that repeated freezing and thawing can lead to degradation [2]. To preserve stability, avoid repeated freeze-

thaw cycles by preparing small, single-use aliquots.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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